Cas no 1955547-46-2 (1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride)

1,2,3,4-Tetrahydro-1,8-naphthyridin-4-one hydrochloride is a specific salt form of a heterocyclic compound belonging to the 1,8-naphthyridine family. Its structure features a fused ring system with an oxygen atom at position 4 within the six-membered ring. This derivative is characterized by its potent activity at certain receptors or enzymes (e.g., potentially serotonin receptors like 5-HT2A), often requiring lower concentrations compared to analogues. The hydrochloride salt provides good solubility and stability, facilitating formulation and handling. Its unique structure offers advantages in selectivity and pharmacokinetic properties compared to related compounds.

1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride structure

1955547-46-2 structure

Product Name:1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride

CAS No:1955547-46-2

MF:C₈H₉ClN₂O

MW:184.62286067009

MDL:MFCD29033950

CID:5162981

PubChem ID:122236234

Update Time:2025-06-16

1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2,3-Dihydro-1,8-naphthyridin-4(1H)-one hydrochloride
- 1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride
- MDL： MFCD29033950
- Inchi： 1S/C8H8N2O.ClH/c11-7-3-5-10-8-6(7)2-1-4-9-8;/h1-2,4H,3,5H2,(H,9,10);1H
- InChI Key： JCDDVCBDQHNBMN-UHFFFAOYSA-N
- SMILES： O=C1CCN=C2NC=CC=C12.Cl

1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-224498-0.05g	1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride	1955547-46-2	95%	0.05g	$187.0	2024-06-20
Enamine	EN300-224498-0.1g	1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride	1955547-46-2	95%	0.1g	$279.0	2024-06-20
Enamine	EN300-224498-0.25g	1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride	1955547-46-2	95%	0.25g	$398.0	2024-06-20
Enamine	EN300-224498-0.5g	1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride	1955547-46-2	95%	0.5g	$627.0	2024-06-20
Enamine	EN300-224498-1.0g	1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride	1955547-46-2	95%	1.0g	$804.0	2024-06-20
Enamine	EN300-224498-2.5g	1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride	1955547-46-2	95%	2.5g	$1577.0	2024-06-20
Enamine	EN300-224498-5.0g	1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride	1955547-46-2	95%	5.0g	$2333.0	2024-06-20
Enamine	EN300-224498-10.0g	1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride	1955547-46-2	95%	10.0g	$3461.0	2024-06-20
Enamine	EN300-224498-1g	1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride	1955547-46-2	95%	1g	$1029.0	2023-09-15
Enamine	EN300-224498-5g	1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride	1955547-46-2	95%	5g	$2981.0	2023-09-15

1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride Related Literature

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Additional information on 1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride

Recent Advances in the Study of 1,2,3,4-Tetrahydro-1,8-naphthyridin-4-one Hydrochloride (CAS: 1955547-46-2)

1,2,3,4-Tetrahydro-1,8-naphthyridin-4-one hydrochloride (CAS: 1955547-46-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound has been identified as a promising scaffold for the design of kinase inhibitors, particularly in the context of cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinases involved in tumor proliferation. The study utilized a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization.

Another area of interest is the compound's role in central nervous system (CNS) disorders. Preliminary research suggests that 1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride may modulate neurotransmitter receptors, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further in vivo studies are required to confirm these findings and assess potential side effects.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of this compound. A 2024 paper in Organic Process Research & Development described a novel catalytic method for its synthesis, which reduces the need for hazardous reagents and minimizes waste generation. This environmentally friendly approach aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, 1,2,3,4-tetrahydro-1,8-naphthyridin-4-one hydrochloride (CAS: 1955547-46-2) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research is expected to uncover additional therapeutic potentials and optimize its synthetic pathways, further solidifying its importance in the chemical biology and medicinal chemistry landscape.